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Compound of Interest

Compound Name: 4-Bromo-2-ethoxybenzonitrile

Cat. No.: B582484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
properties of 4-Bromo-2-ethoxybenzonitrile, a compound of interest in organic synthesis and
drug discovery. Due to the limited availability of direct experimental data for this specific
molecule, this guide also includes data from structurally similar compounds to provide a
comparative analysis and reasonable estimations. Furthermore, detailed experimental
protocols for determining key physical properties are provided to facilitate laboratory
investigation.

Core Physical Properties

While specific experimental values for 4-Bromo-2-ethoxybenzonitrile are not widely
published, its fundamental properties can be identified.

Property Value Source
Molecular Weight 226.07 g/mol --INVALID-LINK--
CAS Number 1255870-63-3 --INVALID-LINK--

Comparative Analysis and Estimated Properties
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To estimate the physical properties of 4-Bromo-2-ethoxybenzonitrile, a comparative analysis
with structurally related benzonitrile derivatives is presented below. These compounds share
the core benzonitrile structure with a bromine atom at the 4-position, differing in the substituent
at the 2-position. This comparison allows for informed estimations of the target compound's

properties.
Compound Melting Point (°C) Boiling Point (°C) Solubility
Insoluble in water,;
4-Bromo-2-

48 - 52 ~275 - 277 Soluble in ethanol,

methoxybenzonitrile ]
dichloromethane.[1]

Very slightly soluble in
water (0.2 g/L);

4-Bromobenzonitrile 110-115 235 -237 )
Soluble in alcohol and
ether.[2]
4-Bromo-2- Soluble in methanol.
o 67-71 143 @ 10 mmHg
chlorobenzonitrile [31141[5]
4-Bromo-2-(tert- ] 282.9 £ 20.0 @ 760 ]
o Not available Not available.[6]
butyl)benzonitrile mmHg

Based on this comparative data, it is reasonable to estimate that 4-Bromo-2-
ethoxybenzonitrile is a solid at room temperature with a melting point likely between that of
the methoxy and chloro derivatives. Its boiling point is expected to be in the range of 280-300
°C at atmospheric pressure. Solubility is predicted to be low in water but good in common
organic solvents such as alcohols and chlorinated solvents.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of a solid organic compound like 4-Bromo-2-ethoxybenzonitrile.

Melting Point Determination (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the melting point
of a crystalline solid.[7][8]
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Apparatus:

e Thiele tube

o High-temperature resistant oil (e.qg., silicone oil)

o Thermometer (with a suitable range)

e Capillary tubes (sealed at one end)

e Bunsen burner or other heat source

e Mortar and pestle

e Rubber band or wire to attach the capillary tube to the thermometer
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 4-Bromo-2-ethoxybenzonitrile is
finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A
sample height of 2-3 mm is sulfficient.

e Apparatus Setup: The Thiele tube is filled with oil to a level just above the side arm. The
thermometer is fitted with the packed capillary tube, attached by a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

e Heating: The Thiele tube is gently heated at the side arm. The shape of the tube facilitates
convection currents in the oil, ensuring uniform heating.

o Observation: The temperature is monitored closely. The melting point range is recorded from
the temperature at which the first drop of liquid appears to the temperature at which the
entire solid has melted into a clear liquid.

Boiling Point Determination of an Organic Solid
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For a solid with a boiling point that can be determined without decomposition, a modified
capillary method can be used.[9][10]

Apparatus:
e Small test tube or fusion tube

Thermometer

Capillary tube (sealed at one end)

Heating bath (e.g., oil bath or heating block)

Apparatus for holding the setup (e.g., clamp and stand)

Procedure:

Sample Preparation: A small amount of 4-Bromo-2-ethoxybenzonitrile is placed in the
small test tube.

o Capillary Inversion: A capillary tube is placed, open end down, into the sample in the test
tube.

e Heating: The test tube assembly is heated in a heating bath. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a stream of bubbles.

o Observation: The heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat source is then removed.

» Boiling Point Reading: As the apparatus cools, the stream of bubbles will slow and stop. The
temperature at which the liquid is drawn back into the capillary tube is the boiling point.

Density Determination (Pycnometer Method)

The density of a solid can be accurately determined using a pycnometer, which is a flask with a
precise volume.[11][12][13]

Apparatus:
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Pycnometer

Analytical balance

A liquid in which the solid is insoluble (e.g., a hydrocarbon solvent)

Thermometer
Procedure:

e Mass of Empty Pycnometer: The mass of the clean, dry pycnometer (m_p) is accurately
measured.

e Mass of Pycnometer with Sample: A known mass of 4-Bromo-2-ethoxybenzonitrile is
added to the pycnometer, and the total mass (m_ps) is measured.

e Mass of Pycnometer, Sample, and Liquid: The pycnometer containing the sample is filled
with the inert liquid. The stopper is inserted, and any excess liquid is wiped off. The total
mass (m_psl) is then measured.

o Mass of Pycnometer with Liquid: The pycnometer is emptied, cleaned, and filled completely
with the same inert liquid. The mass (m_pl) is measured.

o Calculation: The density of the solid (p_s) is calculated using the following formula, where
p_lis the known density of the inert liquid: p_s =[(m_ps-m_p) *p_I]/ [(m_pl - m_p) - (m_psl
- m_ps)]

Solubility Testing

A gualitative assessment of solubility in various solvents provides valuable information about
the polarity and potential intermolecular interactions of a compound.[14][15][16][17]

Apparatus:
o Small test tubes

» A selection of solvents with varying polarities (e.g., water, ethanol, acetone,
dichloromethane, hexane)
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e Spatula

» Vortex mixer (optional)

Procedure:

Sample Addition: A small, consistent amount (e.g., 10 mg) of 4-Bromo-2-
ethoxybenzonitrile is placed into separate test tubes.

o Solvent Addition: A fixed volume (e.g., 1 mL) of each solvent is added to the respective test
tubes.

o Observation: The tubes are agitated (e.g., by flicking or using a vortex mixer) for a set period.
» Classification: The solubility is observed and classified as:
o Soluble: The solid completely dissolves, forming a clear solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of an unknown solid organic compound.
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Workflow for Physical Property Determination of a Solid Organic Compound
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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